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Compound of Interest

Compound Name: NNC-0640

Cat. No.: B1679352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing NNC-0640 in radioligand binding

assays to characterize its interaction with the human glucagon receptor (GCGR) and the

glucagon-like peptide-1 receptor (GLP-1R). NNC-0640 is a potent negative allosteric modulator

(NAM) of both receptors, making it a valuable tool for studying their pharmacology and for the

development of novel therapeutics for metabolic diseases.

Introduction
NNC-0640 is a small molecule that binds to an allosteric site on the external surface of the

transmembrane domain of the glucagon and GLP-1 receptors.[1][2] As a negative allosteric

modulator, it decreases the affinity and/or efficacy of orthosteric ligands, such as glucagon and

GLP-1. Radioligand binding assays are a fundamental technique to quantify the affinity of

ligands for their receptors. This document outlines the procedures for performing competitive

binding assays to determine the binding affinity (Ki) of NNC-0640 for GCGR and GLP-1R.

Data Presentation
The following tables summarize the quantitative data for NNC-0640 and other relevant ligands

for the glucagon and GLP-1 receptors.

Table 1: Binding Affinity of NNC-0640 for Human Glucagon Receptor (GCGR)
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Compound Parameter Value Receptor Source

NNC-0640 pKi 7.4
Recombinant human

GCGR

NNC-0640 IC50 69.2 nM
Recombinant human

GCGR

Table 2: Binding Affinities of Various Ligands for Human GLP-1 Receptor (GLP-1R)

Compound Parameter Value

GLP-1 (7-36) IC50 1.18 nM

Exendin-4 IC50 1.3 nM

Semaglutide IC50 1.13 µM

Tirzepatide IC50 645 nM

Retatrutide IC50 720 nM

Danuglipron IC50 2540 nM

Signaling Pathways
NNC-0640 modulates the signaling of both the glucagon and GLP-1 receptors, which are Class

B G protein-coupled receptors (GPCRs). The primary signaling pathway for both receptors

involves the activation of the Gs alpha subunit (Gαs), which stimulates adenylyl cyclase (AC) to

produce cyclic AMP (cAMP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science
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